3,5-Dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole

• IUPAC Name: 3,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrazole
• InChI: InChI=1S/C12H11F3N2/c1-8-6-9(2)17(16-8)11-5-3-4-10(7-11)12(13,14)15/h3-7H,1-2H3
• InChI Key: MMBOCLCFSWWMLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=CC(=C2)C(F)(F)F)C
• Molecular Formula: C12H11F3N2
• Molecular Weight: 240.22 g/mol

Description

Triazoles, which include compounds like “3,5-Dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole”, are a type of heterocyclic compound. They contain a five-membered aromatic azole chain with two carbon and three nitrogen atoms. These compounds can bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Synthesis Analysis

Triazoles can be synthesized through various methods. One common method involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition between N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions. For instance, they can participate in 1,3-dipolar cycloaddition reactions.

Scientific Research Applications

1. Synthesis and Characterization

• Multicomponent Reactions : 3,5-Dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole is utilized in multicomponent reactions to synthesize compounds with biological and medicinal properties. For example, its reaction with salicylaldehyde and malononitrile dimer forms new chromeno[2,3-b]pyridine derivatives (Ryzhkova et al., 2023).

2. Catalyst Development

• Cyclometalated Complexes : It's used in the synthesis of cyclometalated Ir(III) metal complexes, which are significant for room-temperature phosphorescence, particularly in blue phosphorescent emitters (Yang et al., 2005).

3. Crystallography and Molecular Structure

• Structural Analysis : This compound contributes to the study of positional disorder in crystal structures, providing insights into the behavior of complex molecular structures (Guzei et al., 2008).

4. Organic Synthesis

• Novel Synthetic Routes : The compound is involved in studying new methods of synthesis under conditions like phase transfer catalysis and ultrasonic irradiation (Wang et al., 2015).

5. Electrocatalysis

• Electrocatalyzed Reactions : It is used in the electro-organic synthesis of new heterocyclic compounds, showcasing the role of 1H-pyrazole derivatives in electrocatalyzed N–N coupling and ring cleavage reactions (Zandi et al., 2021).

6. Metallomacrocyclic Complex Synthesis

• Ligand Formation : The compound aids in the synthesis and characterization of metallomacrocyclic palladium(II) complexes with new hybrid pyrazole ligands, which have potential applications in various fields including catalysis and materials science (Guerrero et al., 2008).

7. Spectral Analysis

• Molecular Orbital and Tautomerism Studies : It's used in studying the influence of functional groups on the tautomerism and energy band gaps of pyrazoles, enhancing understanding of molecular structures (Ibnaouf et al., 2019).

8. Theoretical Chemistry

• Annular Tautomerism : Provides insight into the tautomerism of NH-pyrazoles, crucial for understanding the behavior of these compounds in various environments (Cornago et al., 2009).

Mechanism of Action

The mechanism of action for triazoles is often related to their ability to bind with a variety of enzymes and receptors in the biological system.

Future Directions

The future directions for research into compounds like “3,5-Dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole” could involve further exploration of their synthesis methods, chemical reactions, and potential biological activities. This could lead to the development of new drugs or therapies.